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ylmethyl)piperazine
CAS No.: 5270-76-8
Cat. No.: B5847672

Get Quote

A Privileged Scaffold for CNS Ligand Discovery

Part 1: Executive Summary

Compound ldentity: 1-(2-Chlorophenyl)-4-(furan-2-ylmethyl)piperazine Chemical Class: N-
Arylpiperazine / Furan derivative Primary Application: Neuroscience Research (Serotonin
Receptor Ligand)

This guide details the chemical architecture, synthesis, and pharmacological profiling of 1-(2-
Chlorophenyl)-4-(furan-2-ylmethyl)piperazine. Structurally, this molecule fuses the privileged
1-(2-chlorophenyl)piperazine (0CPP) pharmacophore—a known serotonin (5-HT) receptor
ligand—uwith a furan-2-ylmethyl (furfuryl) moiety.

In medicinal chemistry, this specific substitution pattern is designed to modulate lipophilicity and
receptor subtype selectivity. The o-chloro substitution on the phenyl ring typically imparts high
affinity for 5-HT2A and 5-HT2C receptors, while the furfuryl group acts as a bioisostere for
benzyl groups, often improving metabolic stability or altering binding kinetics within the
hydrophobic pocket of G-Protein Coupled Receptors (GPCRS).
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Part 2: Chemical Structure & Physicochemical Profile[1]

The molecule consists of a central piperazine ring in a chair conformation. The N1 nitrogen is
arylated with a 2-chlorophenyl group, enforcing a specific steric clash that twists the phenyl ring
relative to the piperazine plane. The N4 nitrogen is alkylated with a furfuryl group, providing a
heteroaromatic "tail."

Tahle 1- Phyqir‘n(‘hpmir‘al Data

Property Value | Descriptor Note
1-(2-Chlorophenyl)-4-(furan-2-

UPAC Name yIr(nethyI)pipperazi);)e (

Molecular Formula C15H17CIN20

Molecular Weight 276.76 g/mol

Calculated LogP (cLogP) ~3.2-35 Hpophilic, fikely BBE

permeable

pKa (Basic N) ~7.8-8.2 Protonated at physiological pH

H-Bond Donors 0

H-Bond Acceptors 3 (2 Nitrogens, 1 Oxygen)

Rotatable Bonds 3 High conformational flexibility

Topological Polar Surface Area  ~16.6 A2 Favorable for CNS penetration

Part 3: Synthesis Protocols

Two primary routes exist for synthesizing this compound.[1][2][3] Method A (Reductive
Amination) is the industry standard for high-throughput library generation due to its mild
conditions and lack of toxic alkylating agents. Method B (Nucleophilic Substitution) is a
traditional alternative.

Method A: Reductive Amination (Recommended)

This "One-Pot" protocol avoids the isolation of the unstable imine intermediate.

Reagents:
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1-(2-Chlorophenyl)piperazine (CAS: 39512-50-0)[4]

Furfural (Furan-2-carboxaldehyde)

Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride
Acetic Acid (Catalyst)

Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Protocol:

Imine Formation: In a round-bottom flask, dissolve 1.0 eq of 1-(2-Chlorophenyl)piperazine in
DCE (0.1 M concentration). Add 1.1 eq of Furfural.

Activation: Add 1.0 eq of Acetic Acid to catalyze imine formation. Stir at room temperature for
30—60 minutes under Nitrogen.

Reduction: Cool the mixture to 0°C. Add 1.4 eq of Sodium Triacetoxyborohydride (STAB)
portion-wise.

Reaction: Allow the mixture to warm to room temperature and stir overnight (12—16 hours).
Monitor by TLC (System: 5% MeOH in DCM).

Quench: Quench the reaction with saturated aqueous NaHCO:s.
Extraction: Extract the aqueous layer 3x with DCM. Combine organic layers.
Workup: Wash with brine, dry over anhydrous Na=SOu4, filter, and concentrate in vacuo.

Purification: Purify via Flash Column Chromatography (Silica Gel, 0-5% MeOH/DCM
gradient).

Method B: Nucleophilic Substitution (Alkylation)

Used when reducing agents are incompatible with other functional groups.

Reagents:
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1-(2-Chlorophenyl)piperazine[4]

Furfuryl Chloride (or Furfuryl Bromide)

Base: Potassium Carbonate (K2CO3) or Diisopropylethylamine (DIPEA)

Solvent: Acetonitrile (ACN) or DMF

Protocol:

Dissolve 1-(2-Chlorophenyl)piperazine (1.0 eq) in Acetonitrile.

Add K2COs (2.5 eq) and stir for 15 minutes.

Add Furfuryl Chloride (1.1 eq) dropwise at 0°C.

Reflux at 60—80°C for 4—6 hours.

Filter off inorganic salts, concentrate, and purify as above.

Part 4: Visualization of Synthesis Logic

The following diagram illustrates the preferred Reductive Amination pathway, highlighting the
conversion of the secondary amine to the tertiary amine target.

1-(2-Chlorophenyl)

piperazine Condensation

(DCE, AcOH)

Iminium lon Hydride Transfer > [ Target Molecule: ]

Intermediate 1-(2-ClI-Ph)-4-(furfuryl)piperazine
Furfural . 4
(Aldehyde) //

NaBH(OAc)3
(Reducing Agent)
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Figure 1: One-pot reductive amination workflow using Sodium Triacetoxyborohydride (STAB).

Part 5: Pharmacological Context & Mechanism

This molecule is a "Systemic Chemical Probe" for the serotonergic system. The o-
chlorophenylpiperazine (0CPP) moiety is a well-documented pharmacophore.

Structure-Activity Relationship (SAR)

o The Head (Arylpiperazine): The 2-chloro substituent forces the phenyl ring into a non-planar
conformation, which is critical for binding to the orthosteric site of 5-HT receptors (specifically
5-HT2A antagonist or 5-HT2C agonist activity).

e The Linker (Methylene): The single carbon spacer (from the aldehyde) allows rotational
freedom, enabling the "Tail" to explore auxiliary binding pockets.

e The Tail (Furan): The furan ring is an electron-rich aromatic system. It can engage in pi-
stacking interactions (Phe/Trp residues) within the receptor, potentially enhancing affinity
compared to a simple methyl group.

Signaling Pathway (Hypothetical 5-HT2A Interaction)

Upon binding to the 5-HT2A receptor (a Gg-coupled GPCR), the ligand modulates the
downstream phosphoinositide cascade.
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Ligand:
1-(2-Cl-Ph)-4-(furfuryl)piperazine
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Figure 2: Predicted signal transduction pathway via 5-HT2A receptor modulation.

Part 6: Safety & Handling (MSDS Summary)

o Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[4]

e Handling: Wear nitrile gloves, safety goggles, and use a fume hood. Arylpiperazines can be
bioactive; avoid inhalation of dust or vapors.
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o Storage: Store at -20°C. The furan ring is susceptible to oxidation over long periods; store
under inert gas (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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